Cas no 1805045-22-0 (Ethyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate
• CAS No: 1805045-22-0
• MF: C₁₀H₉F₃INO₂
• MW: 359.083645582199
• CID: 4806207
• Update Time: 2025-06-09

Ethyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate

• Inchi： 1S/C10H9F3INO2/c1-2-17-8(16)4-7-6(11)3-5(9(12)13)10(14)15-7/h3,9H,2,4H2,1H3
• InChI Key： VCVUKPRUOUXMMZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(CC(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate

Ethyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate (CAS No. 1805045-22-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate, identified by its CAS number 1805045-22-0, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative, characterized by its difluoromethyl, fluoro, and iodopyridine substituents, has garnered considerable attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The structural features of this compound make it particularly valuable for the development of novel therapeutic agents targeting a range of diseases.

The chemical structure of Ethyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate encompasses a pyridine core modified with an acetate ester group at the 6-position, a difluoromethyl group at the 3-position, and a fluoro substituent at the 5-position. The presence of an iodine atom at the 2-position serves as a crucial handle for further functionalization via cross-coupling reactions, making this compound a cornerstone in modern drug discovery pipelines. These structural attributes have positioned it as a preferred building block for medicinal chemists seeking to develop compounds with enhanced metabolic stability and improved pharmacokinetic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated and difluorinated compounds due to their ability to modulate biological activity and improve drug-like properties. The incorporation of fluorine atoms into molecular structures can lead to increased lipophilicity, reduced metabolic degradation, and enhanced binding affinity to biological targets. Specifically, the difluoromethyl group is known for its ability to enhance binding interactions and metabolic stability, while the fluoro substituent can influence electronic properties and receptor recognition. These characteristics have made Ethyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate an indispensable tool in the synthesis of next-generation therapeutics.

The utility of Ethyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate extends beyond its role as a mere intermediate. It has been employed in the development of inhibitors targeting various biological pathways, including kinases, proteases, and ion channels. For instance, recent studies have highlighted its application in synthesizing small-molecule inhibitors for tyrosine kinases, which are implicated in cancer and inflammatory diseases. The iodine atom at the 2-position allows for facile introduction of aryl groups via palladium-catalyzed cross-coupling reactions, enabling the construction of complex scaffolds with high precision. This flexibility has been leveraged to generate novel compounds with potent activity against disease-causing targets.

The demand for high-quality intermediates like Ethyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate has been further amplified by advancements in synthetic methodologies. Modern techniques such as transition-metal catalysis, flow chemistry, and microwave-assisted synthesis have streamlined the preparation of these complex molecules, reducing reaction times and improving yields. These innovations have not only made the compound more accessible but also facilitated its integration into large-scale drug development programs. As a result, Ethyl 3-(difluoromethyl)-5-
fluoro]-2-iodopyridine]-6-acetate continues to be a subject of intense research interest.

The impact of Ethyl 3-(
difluoromethyl
)-5-(fluro)
2-(iodo)
pyridine]-6-acetate on drug discovery is underscored by its frequent use in academic and industrial research labs alike. Its ability to serve as a versatile precursor for structurally diverse molecules has opened new avenues for therapeutic intervention. Researchers are increasingly exploring its potential in developing treatments for neurological disorders, infectious diseases, and metabolic conditions. The compound's compatibility with various functionalization strategies makes it an ideal candidate for generating libraries of compounds for high-throughput screening.

In conclusion, Ethyl 3-(
difluoromethyl
)-5-(fluro)
2-(iodo)
pyridine]-6-acetate (CAS No. 1805045-22-0) stands as a testament to the importance of specialized intermediates in driving innovation in pharmaceutical chemistry. Its unique structural features and reactivity profile have made it an invaluable asset in the quest to develop novel therapeutics. As research progresses and new synthetic techniques emerge, the utility of this compound is expected to expand even further, solidifying its role as a cornerstone in modern drug discovery efforts.